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Compound of Interest

Ethyl imidazo[1,5-a]pyridine-3-
Compound Name:
carboxylate

cat. No.: B1338322

CAS Number: 81803-60-3

This technical guide provides a comprehensive overview of Ethyl imidazo[1,5-a]pyridine-3-
carboxylate, focusing on its chemical properties, synthesis, and known applications. Due to
the limited availability of extensive research on this specific isomer, this paper also
contextualizes its characteristics within the broader family of imidazopyridines, particularly in
contrast to the more widely studied imidazo[1,2-a]pyridine scaffold.

Core Compound Identification and Properties

Ethyl imidazo[1,5-a]pyridine-3-carboxylate is a heterocyclic compound belonging to the
imidazopyridine class of molecules. These are bicyclic structures consisting of a fused
imidazole and pyridine ring. The specific arrangement of the nitrogen atoms and the position of
the ethyl carboxylate group are crucial to its chemical identity and reactivity.

Table 1: Physicochemical Properties
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Property Value Source
CAS Number 81803-60-3 N/A
Molecular Formula C10H10N202 N/A
Molecular Weight 190.20 g/mol N/A
) White solid (for related
Physical State o [1]
derivatives)

- Sparingly soluble in water (for
Solubility o [1]
related derivatives)

Note: Specific experimental data for melting point, boiling point, and detailed solubility for this
exact compound are not readily available in the cited literature. Data for a related derivative,
Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate, is provided for context.

Synthesis and Experimental Protocols

The synthesis of the imidazo[1,5-a]pyridine core can be achieved through various methods.
One common approach involves the cyclization of substituted pyridine precursors. While a
specific, detailed experimental protocol for the title compound is not extensively documented in
publicly available literature, a general synthetic pathway can be inferred from established
methods for this class of compounds.

General Experimental Protocol for Imidazo[1,5-a]pyridine Synthesis:

A prevalent method for the synthesis of the imidazo[1,5-a]pyridine scaffold is the copper-
catalyzed tandem reaction between a pyridine ketone and a benzylamine. This process
typically involves a condensation-amination-oxidative dehydrogenation sequence, often using
oxygen as a clean oxidant.[2] Another approach involves a metal-free sequential dual oxidative
amination of C(sp?®)-H bonds, which proceeds through two oxidative C-N couplings and one
oxidative dehydrogenation step.[2]

For the synthesis of related 1,3-disubstituted imidazo[1,5-a]pyridines, a copper/iodine co-
catalyzed decarboxylative cyclization of a-amino acids with 2-benzoylpyridines has been
shown to be effective.[2]
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Diagram 1: General Synthetic Workflow for Imidazo[1,5-a]pyridines
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General Synthetic Pathways to Imidazo[1,5-a]pyridines
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Context of Imidazopyridine Scaffolds in Research

Emidazopyridine Scaﬂold:a

Isomer 1 Isomer 2

idazo[1,5-a]pyridine
Imidazo[1,2-a]pyridine

Emidazo[l,Z-a]pyridine Cora

Imidazo[1,5-a]pyridine Core
(including Ethyl Ester)

Extensive Research E_imited Specific Research

Potential Applications:

Anti-tuberculosis Agents

(e.g., targeting QcrB) - Anticancer

- Anti-inflammatory

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: Ethyl imidazo[1,5-a]pyridine-
3-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338322#ethyl-imidazo-1-5-a-pyridine-3-carboxylate-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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